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A Comparative Analysis of Tetrafluoroethane (R-134a) and Carbon Dioxide (CO2, R-744) as
Refrigerants

Introduction

The selection of a refrigerant is a critical consideration in the design and operation of
refrigeration and heat pump systems. Historically, chlorofluorocarbons (CFCs) and
hydrochlorofluorocarbons (HCFCs) were prevalent, but their detrimental impact on the ozone
layer led to their phase-out under the Montreal Protocol.[1] This prompted the adoption of
hydrofluorocarbons (HFCs), with 1,1,1,2-tetrafluoroethane (R-134a) becoming a widely used
replacement for R-12 in applications such as automotive air conditioning and commercial
refrigeration.[2][3] However, R-134a, while having no ozone depletion potential, possesses a
high global warming potential (GWP), contributing to climate change.[2][3][4]

In the ongoing search for environmentally benign solutions, natural refrigerants have gained
significant attention. Carbon dioxide (CO2 or R-744), once used in the early days of
refrigeration, is re-emerging as a viable long-term alternative.[5] It is non-ozone depleting, has
a negligible GWP, and is non-toxic and non-flammable.[6] This guide provides a detailed
comparative study of R-134a and CO2, focusing on their environmental impact, thermodynamic
properties, and performance characteristics, supported by experimental data and
methodologies.

Environmental Impact
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The primary environmental concerns associated with refrigerants are their Ozone Depletion
Potential (ODP) and Global Warming Potential (GWP). R-134a was introduced as an ozone-
friendly alternative to CFCs. However, its significant GWP has led to regulatory restrictions and
phase-downs in many regions.[2][3] In contrast, CO2 is the baseline for GWP measurement,
making it a highly attractive option from a climate perspective.

Carbon Dioxide (CO2, R-

Property Tetrafluoroethane (R-134a)
744)
Ozone Depletion Potential
0[2] 0[6]
(ODP)
Global Warming Potential
1,430[2](41[7118][°] 1[6][°]

(GWP, 100-year)

Physical and Thermodynamic Properties

The fundamental physical and thermodynamic properties of a refrigerant dictate its behavior
within a refrigeration cycle and influence system design. R-134a has properties similar to R-12,
allowing it to be used in similar systems with moderate operating pressures.[8] CO2, however,
has a much lower critical temperature and a higher critical pressure, which often requires it to
operate in a transcritical cycle where the high-pressure side heat rejection occurs above the
critical point.[10]

Carbon Dioxide (CO2, R-

Property Tetrafluoroethane (R-134a)
744)
Chemical Formula C2H2F4[2] CO2
Molecular Weight ( g/mol ) 102.03[2] 44.01
Boiling Point (°C at 1 atm) -26.3[2][8] -78.5 (sublimation)
Critical Temperature (°C) 101.1[2] 31.1
Critical Pressure (MPa) 4.06[2] 7.38

Performance Comparison: Experimental Data
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The performance of a refrigerant is typically evaluated by its Coefficient of Performance (COP),
which is the ratio of the desired cooling or heating effect to the work input required.
Experimental studies comparing R-134a and CO2 show varied results that are highly
dependent on the application and ambient operating conditions.

In general, R-134a vapor compression systems can demonstrate better exergetic performance
and higher COP in warmer climates or standard refrigeration conditions.[1] Conversely, CO2
systems can be highly efficient and offer superior performance in specific applications, such as
heat pump water heaters, where they can achieve high water temperatures efficiently.[11] In
cold ambient conditions, CO2 heat pumps significantly outperform R-134a systems.[12][13]
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Performance Metric

Tetrafluoroethane
(R-134a) System

Carbon Dioxide
(CO2, R-744)
System

Key Findings

Coefficient of
Performance (COP)

Generally higher in
sub-critical cycles
under moderate to
high ambient
temperatures.[1][14]

Can be equivalent or
higher in cooling
mode in hot weather
with optimized system
design.[12][13]
Significantly better
performance in
heating mode,
especially in cold
climates.[6][12]

Performance is highly
dependent on ambient
temperature and
system design. R-
134a often has a
better COP in
traditional air
conditioning, while
CO2 excels in heat
pump applications.[1]
[12]

Cooling/Heating
Capacity

Provides stable and

effective cooling.[2]

Can achieve similar or
better cooling capacity
than R-134a.[12][13]
Offers a much higher
volumetric

refrigeration capacity.

[6]

CO2's high volumetric
capacity allows for
more compact system
components for the

same capacity.[6]

Operating Pressure

Operates at moderate

pressures.[2]

Operates at
significantly higher
pressures, requiring
more robust system

components.

CO2 systems
necessitate
specialized designs to
handle high pressures

safely.

Heat Transfer

Good heat transfer

characteristics.

Exhibits higher heat
transfer coefficients
during flow boiling
compared to R-134a
under the same

conditions.[15]

The superior heat
transfer of CO2 can
lead to more efficient
and compact heat

exchangers.[15]

Experimental Protocols
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To conduct a comparative analysis of refrigerants, a vapor compression refrigeration test rig is
typically employed. The methodology involves operating the system with each refrigerant under
controlled conditions and measuring key parameters to calculate performance metrics.

Typical Experimental Setup: A standard experimental setup consists of a hermetically sealed
compressor, a condenser (or gas cooler for transcritical CO2), a thermostatic expansion valve,
and an evaporator.[16][17] The system is instrumented with pressure gauges on the high and
low-pressure sides and temperature sensors (thermocouples) at the inlet and outlet of each
major component.[16][18] An energy meter measures the power consumption of the
compressor.[16][17] For heat pump applications, water circuits with flow meters and
temperature sensors are used to measure the heat absorbed and rejected in the evaporator
and condenser.

Procedure:

o Evacuation and Charging: The system is first evacuated to remove air and moisture before
being charged with the refrigerant being tested (e.g., R-134a).[18]

o Setting Conditions: The experiment is run under various simulated environmental conditions.
For instance, the ambient temperature for the condenser and the cooling load on the
evaporator are controlled.[12]

o Data Acquisition: Once the system reaches a steady state, pressures, temperatures, and
compressor power consumption are recorded at regular intervals.[18]

o Refrigerant Swap: After completing the tests for the first refrigerant, it is safely recovered,
and the system is evacuated again before being charged with the second refrigerant (e.g.,
CO2) for a new set of experiments under the same operating conditions.[18]

» Calculations: The collected data is used to calculate key performance parameters, including
the refrigeration effect, compressor work, and the Coefficient of Performance (COP).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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